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Compound of Interest

Compound Name: 2-Bromo-4-chloro-1-iodobenzene

Cat. No.: B1338351

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical properties of 2-
Bromo-4-chloro-1-iodobenzene (CAS No. 31928-44-6), a halogenated aromatic compound
with significant applications in organic synthesis, particularly as an intermediate in the
preparation of complex molecules for pharmaceutical and materials science research. This
document details the compound's key physical constants, provides methodologies for their
experimental determination, and outlines a common synthetic route.

Core Physical Properties

The physical characteristics of 2-Bromo-4-chloro-1-iodobenzene are crucial for its handling,
storage, and application in synthetic chemistry. A summary of these properties is presented
below.
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Physical Property Value Source(s)
Molecular Formula CeHsBrClI [1112][3]
Molecular Weight 317.36 g/mol [1103114]
Melting Point 32-35°C [5]

Boiling Point 278.9 °C at 760 mmHg [5]

Density ~2.3 g/cm3 [5]
Appearance White needle-like crystals [5]
Solubility in Water Insoluble [1]

o ) Soluble in methanol and most
Solubility in Organic Solvents ] [6]
common organic solvents.

Experimental Protocols

The following sections detail the experimental methodologies for determining the key physical
properties of 2-Bromo-4-chloro-1-iodobenzene.

Determination of Melting Point

The melting point of a solid is a critical indicator of its purity.

Principle: The temperature at which the solid phase of a substance transitions to the liquid
phase at atmospheric pressure is its melting point. Pure crystalline solids exhibit a sharp
melting point range.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
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Spatula

Procedure:

A small sample of 2-Bromo-4-chloro-1-iodobenzene is finely powdered using a mortar and
pestle.[7]

The powdered sample is packed into a capillary tube to a height of 2-3 mm.[8]
The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the
temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

The temperature at which the entire solid has melted into a clear liquid is recorded as the
end of the melting range.

For accuracy, the determination should be repeated at least twice, and the average value
reported.

Determination of Boiling Point

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

external pressure.

Apparatus:

Thiele tube or other suitable heating bath
Small test tube

Capillary tube (sealed at one end)
Thermometer

Heat source (e.g., Bunsen burner or heating mantle)
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Procedure:

A small amount (a few milliliters) of liquid 2-Bromo-4-chloro-1-iodobenzene is placed in a
small test tube.[9]

A capillary tube, sealed at one end, is placed inverted into the test tube with the open end
submerged in the liquid.[10]

The test tube is attached to a thermometer and immersed in a heating bath (e.g., a Thiele
tube filled with a high-boiling point liquid like mineral oil).[10]

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.[11]

Heating is continued until a steady stream of bubbles is observed, and then the heat source
is removed.

As the liquid cools, the bubbling will slow down and stop. The temperature at which the liquid
just begins to enter the capillary tube is recorded as the boiling point.[9][10]

Determination of Density

Principle: Density is the mass of a substance per unit volume. For a solid, this can be

determined by measuring its mass and the volume it displaces in a liquid in which it is

insoluble.

Apparatus:

Analytical balance

e Graduated cylinder

e Aliquid in which 2-Bromo-4-chloro-1-iodobenzene is insoluble (e.g., water)

Procedure:

o A known mass of solid 2-Bromo-4-chloro-1-iodobenzene is accurately weighed using an

analytical balance.
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e A known volume of an appropriate inert liquid (e.g., water, given the compound's insolubility)
is placed in a graduated cylinder, and the initial volume is recorded.

e The weighed solid is carefully added to the graduated cylinder, ensuring it is fully submerged
and that no liquid splashes out.

e The new volume in the graduated cylinder is recorded. The difference between the final and
initial volumes gives the volume of the displaced liquid, which is equal to the volume of the
solid.[12]

o The density is calculated by dividing the mass of the solid by its determined volume.

Determination of Solubility

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called
solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Apparatus:

Test tubes

Spatula

Graduated pipette

Vortex mixer (optional)
Procedure:

e Asmall, measured amount (e.g., 10 mg) of 2-Bromo-4-chloro-1-iodobenzene is placed into
a series of test tubes.[13]

e Aknown volume (e.g., 1 mL) of a specific solvent (e.g., water, ethanol, methanol, acetone,
dichloromethane) is added to each test tube.[14]

e The mixture is agitated vigorously (e.g., using a vortex mixer or by shaking) for a set period
to ensure thorough mixing.[14]
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e The mixture is then allowed to stand, and a visual observation is made to determine if the

solid has completely dissolved.

e The compound is classified as soluble, partially soluble, or insoluble in the respective

solvent. For a more quantitative analysis, the maximum mass of the solute that can be

dissolved in a given volume of solvent at a specific temperature can be determined.

Synthesis Workflow

A common method for the synthesis of 2-Bromo-4-chloro-1-iodobenzene involves the

diazotization of 2-bromo-4-chloroaniline, followed by a Sandmeyer-type reaction with

potassium iodide.[15]

Starting Materials

2-Bromo-4-chloroaniline

Hydrochloric Acid Reaction Steps

Diazonium Salt Intermediate

Final Product

lodination

»
!
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Synthesis of 2-Bromo-4-chloro-1-iodobenzene.

Safety and Handling
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2-Bromo-4-chloro-1-iodobenzene should be handled with appropriate safety precautions in a
well-ventilated area. It is classified as a skin and eye irritant.[3][16] Standard personal
protective equipment, including safety goggles, gloves, and a lab coat, should be worn. For
detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1338351#physical-properties-of-2-bromo-4-chloro-1-
iodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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